Cas no 771508-22-6 (6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide
• CAS No: 771508-22-6
• MF: C₁₆H₁₆ClN₃O₄S
• MW: 381.833941459656
• CID: 6001328
• PubChem ID: 4001026
• Update Time: 2025-05-20

6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605708
• CHEMBL1705836
• AKOS034116954
• Z30000757
• HMS3050P12
• 771508-22-6
• MLS002244935
• 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide
• SMR001308607

• Inchi： 1S/C16H16ClN3O4S/c17-15-5-4-12(11-18-15)16(21)19-13-2-1-3-14(10-13)25(22,23)20-6-8-24-9-7-20/h1-5,10-11H,6-9H2,(H,19,21)
• InChI Key： DBWJJCXSMBKDEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=CC=CC(=C1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 381.0550049g/mol
• Monoisotopic Mass: 381.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide

Recent Advances in the Study of 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS: 771508-22-6)

6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS: 771508-22-6) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine sulfonyl and pyridine carboxamide moieties, has been explored for its biological activities and therapeutic potential. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

The compound's structure suggests it may interact with specific biological targets, such as kinases or other enzymes involved in signal transduction pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide exhibits inhibitory activity against a subset of protein kinases, particularly those implicated in inflammatory and oncogenic processes. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of these kinases, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent preclinical investigations have explored the compound's potential in addressing unmet medical needs. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in animal models of autoimmune disorders, where it showed promising immunomodulatory effects with a favorable safety profile. The compound's ability to modulate cytokine production and T-cell activation pathways was particularly noteworthy, suggesting potential applications in rheumatoid arthritis and other autoimmune conditions.

The synthesis and scale-up of 771508-22-6 have also been areas of active research. A recent publication in Organic Process Research & Development (2024) described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices. This advancement is particularly significant as it addresses previous challenges in the large-scale production of the compound.

Looking forward, the compound's unique chemical scaffold presents opportunities for further derivatization and optimization. Several research groups have reported novel analogs with enhanced potency and selectivity profiles. The ongoing exploration of 6-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide and its derivatives continues to contribute valuable knowledge to the field of medicinal chemistry, potentially leading to the development of new therapeutic agents for various diseases.